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Compound of Interest

Compound Name: Dibromodichloromethane

Cat. No.: B008394 Get Quote

The proper management and disposal of dibromodichloromethane are critical for ensuring

laboratory safety and environmental protection. As a halogenated organic compound, it

requires careful handling as hazardous waste. This guide provides essential procedural steps

for researchers, scientists, and drug development professionals to manage

dibromodichloromethane waste safely and compliantly.

Immediate Safety and Handling Precautions
Before handling dibromodichloromethane, it is imperative to consult the Safety Data Sheet

(SDS) for comprehensive safety information. Always operate in a well-ventilated area,

preferably within a certified chemical fume hood. The use of appropriate Personal Protective

Equipment (PPE) is mandatory to prevent skin and eye contact. This includes:

Chemical-resistant gloves

Safety goggles

A lab coat

In the event of a small spill, and if you are trained to handle it, wear appropriate PPE and

contain the spill with an inert absorbent material like vermiculite or sand. Carefully collect the

absorbed material into a designated hazardous waste container and clean the spill area

according to your institution's safety protocols. For larger spills, evacuate the area and

immediately contact your institution's Environmental Health and Safety (EHS) department.[1]
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Hazard and Classification Data
Dibromodichloromethane is classified as a hazardous substance. Understanding its hazard

profile is essential for safe handling and disposal. All waste containing this chemical must be

treated as hazardous waste in compliance with federal and local regulations.[2][3][4]

Data Point Value / Classification

Chemical Formula CBr₂Cl₂

GHS Hazard Statements

H302: Harmful if swallowedH312: Harmful in

contact with skinH332: Harmful if inhaledH412:

Harmful to aquatic life with long lasting effects

EPA Hazardous Waste

As a halogenated solvent, it may fall under EPA

waste codes for hazardous wastes from non-

specific sources (F-list), such as F001 or F002,

if it is a spent solvent mixture. Generators must

determine the appropriate classification.[3]

Incompatibilities

Strong oxidizing agents, strong acids, strong

bases, strong reducing agents, and some

metals.[5][6]

Hazardous Decomposition

Upon combustion, may produce carbon

monoxide, carbon dioxide, hydrogen halides

(hydrogen bromide and hydrogen chloride gas),

and bromine.[5][6]

Standard Operating Procedure for Disposal
The recommended method for the disposal of dibromodichloromethane is through a certified

hazardous waste management service.[1] In-laboratory neutralization is strongly discouraged

due to the potential for vigorous reactions and the production of hazardous byproducts.[1]

Step 1: Waste Collection and Segregation

Designated Waste Container: Collect all dibromodichloromethane waste, including

contaminated labware and absorbent materials, in a dedicated, clearly labeled, and
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chemically compatible waste container. Polyethylene or glass containers are typically

suitable.[1][7]

Halogenated Waste Stream: Ensure the container is designated for "Halogenated Organic

Waste."[1] Do not mix with non-halogenated solvents, as this complicates and increases the

cost of disposal.[1][8]

Step 2: Container Management and Storage

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Dibromodichloromethane."[9]

Closed Containers: Keep the waste container tightly sealed at all times, except when adding

waste.[1][5] Liquid waste containers should not be filled beyond 75-90% capacity to allow for

vapor expansion.[8][9]

Secure Storage: Store the waste container in a designated and secure satellite accumulation

area within the laboratory.[1]

Secondary Containment: Place the waste container inside a larger, chemically resistant

secondary containment bin to prevent spills.[1]

Ventilation: Ensure the storage area is well-ventilated, such as within a chemical storage

cabinet or under a fume hood designed for storage.[1][5]

Step 3: Arranging for Final Disposal

Contact EHS: Once the waste container is nearly full, contact your institution's Environmental

Health and Safety (EHS) department to schedule a waste pickup.[1]

Follow Institutional Procedures: Adhere strictly to all of your institution's specific guidelines

and procedures for hazardous waste disposal.[1][10]

Documentation: Maintain accurate records of the waste generated as required by your

institution and regulatory agencies.[11]

Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of

dibromodichloromethane in a laboratory setting.

Waste Collection & Segregation
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Caption: Decision workflow for the safe disposal of dibromodichloromethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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